Cas no 2228935-27-9 (methyl 3-hydroxy-3-(3-hydroxy-4-methylphenyl)propanoate)

• Product Name: methyl 3-hydroxy-3-(3-hydroxy-4-methylphenyl)propanoate
• CAS No: 2228935-27-9
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• CID: 5926322
• PubChem ID: 165670673
• Update Time: 2023-12-26

methyl 3-hydroxy-3-(3-hydroxy-4-methylphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-hydroxy-3-(3-hydroxy-4-methylphenyl)propanoate
• EN300-1797980
• 2228935-27-9

• Inchi： 1S/C11H14O4/c1-7-3-4-8(5-9(7)12)10(13)6-11(14)15-2/h3-5,10,12-13H,6H2,1-2H3
• InChI Key： QOFSCZVQRVPESK-UHFFFAOYSA-N
• SMILES： OC(CC(=O)OC)C1C=CC(C)=C(C=1)O

Computed Properties

• Exact Mass: 210.08920892g/mol
• Monoisotopic Mass: 210.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66.8Ų